Cas no 389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-)

• Product Name: Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
• CAS No: 389066-92-6
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• CID: 1493707
• Update Time: 2024-08-24

Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-

• Inchi： 1S/C7H14O5/c1-5(9)2-7(11)12-4-6(10)3-8/h5-6,8-10H,2-4H2,1H3/t5-,6?/m1/s1
• InChI Key： CBTHKODKAPVTNY-LWOQYNTDSA-N
• SMILES： C(OCC(O)CO)(=O)C[C@H](O)C

Computed Properties

• Exact Mass: 178.08412

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±27.0 °C(Predicted)
• PSA: 86.99
• pka: 13.15±0.20(Predicted)